Cas no 954254-06-9 (4-methoxy-3-[(oxolan-2-yl)methoxy]aniline)

• Product Name: 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline
• CAS No: 954254-06-9
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 4667263
• Update Time: 2025-10-31

4-methoxy-3-[(oxolan-2-yl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline

• Inchi： 1S/C12H17NO3/c1-14-11-5-4-9(13)7-12(11)16-8-10-3-2-6-15-10/h4-5,7,10H,2-3,6,8,13H2,1H3
• InChI Key： ZZVFETQDWOOAEL-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC)C(OCC2CCCO2)=C1

Additional information on 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline

Introduction to 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline (CAS No. 954254-06-9)

4-methoxy-3-[(oxolan-2-yl)methoxy]aniline, with the CAS number 954254-06-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group and an oxolan-2-ylmethoxy substituent on the aniline ring. These functional groups contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The chemical structure of 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline can be represented as C₁₁H₁₅NO₃. The presence of the methoxy group (OCH₃) and the oxolan-2-ylmethoxy group (OCH₂-tetrahydrofuran) imparts specific electronic and steric properties to the molecule, making it an attractive candidate for drug design and synthesis. The aniline moiety, known for its aromaticity and basicity, further enhances the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the use of 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline as a building block for the synthesis of more complex molecules. Its unique structure allows for the introduction of various functional groups through chemical modifications, thereby expanding its potential applications. For instance, researchers have explored its use in the development of inhibitors for specific enzymes and receptors, which are crucial targets in the treatment of various diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline as a lead compound for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used in the treatment of depression and anxiety disorders. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against serotonin transporters, suggesting their potential as novel antidepressants with improved efficacy and fewer side effects.

Beyond its applications in psychiatric disorders, 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline has also shown promise in other therapeutic areas. For example, it has been investigated as a potential antiviral agent due to its ability to interfere with viral replication processes. A study published in Antiviral Research reported that certain derivatives of this compound exhibited significant antiviral activity against influenza viruses, highlighting its potential as a broad-spectrum antiviral agent.

In addition to its therapeutic applications, 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline has been studied for its use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and other advanced materials. Researchers have explored its use in organic photovoltaic cells (OPVs) and organic field-effect transistors (OFETs), where it has shown promising performance characteristics.

The synthesis of 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline typically involves multi-step reactions, including nucleophilic substitution, etherification, and reduction processes. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and energy consumption.

In conclusion, 4-methoxy-3-[(oxolan-2-yl)methoxy]aniline (CAS No. 954254-06-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to significant advancements in various scientific fields.